Cas no 20480-40-4 (1,2-Cyclooctanediol,(1S,2S)-)

• Product Name: 1,2-Cyclooctanediol,(1S,2S)-
• CAS No: 20480-40-4
• Molecular Formula: C₈H₁₆O₂
• Molecular Weight: 144.21144
• CID: 241200
• PubChem ID: 7273013

1,2-Cyclooctanediol,(1S,2S)- Properties

Names and Identifiers

• 1,2-Cyclooctanediol,(1S,2S)-
• (+)-trans-1,2-Cyclooctanediol
• (S)-trans-Cyclooctandiol-(1.2)
• (S)-trans-cyclooctanediol-(1.2)
• (S,S)-(+)-1,2-Cyclooctanediol
• (S,S)-1,2-cyclooctanediol
• (S:S)-Cyclooctandiol-(1.2)
• 1,2-Cyclooctanediol,(1S-trans)-
• AC1OJQI8
• AG-E-50143
• CTK4E4321
• cyclooctane-1,2-diol
• FT-0605178
• I14-38780
• SureCN594309
• trans-(+)-Cyclooctane-1,2-diol
• trans-cyclooctane-1,2-diol
• 20480-40-4
• MFCD00001745
• NS00059589
• (1S,2S)-cyclooctane-1,2-diol
• AKOS006240673
• DTXSID90428496
• SCHEMBL594309
• TRANS-1,2-CYCLOOCTANEDIOL

• InChIKey： HUSOFJYAGDTKSK-YUMQZZPRSA-N
• Inchi： InChI=1S/C8H16O2/c9-7-5-3-1-2-4-6-8(7)10/h7-10H,1-6H2/t7-,8-/m0/s1
• SMILES： O[C@H]1CCCCCC[C@@H]1O

Computed Properties

• Exact Mass: 144.11508
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.115029749g/mol
• Heavy Atom Count: 10
• Complexity: 81.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 1.06240
• PSA: 40.46
• Refractive Index: 1.501
• Boiling Point: 264.6°Cat760mmHg
• Flash Point: 125.5°C
• Density: 1.061

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols